Cas no 31181-05-2 (Hydrazinecarbothioamide,2-[[5-(1,1,2,2,3,3,3-heptafluoropropyl)-1-isoquinolinyl]methylene]-)

Hydrazinecarbothioamide,2-[[5-(1,1,2,2,3,3,3-heptafluoropropyl)-1-isoquinolinyl]methylene]- structure
31181-05-2 structure
Product name:Hydrazinecarbothioamide,2-[[5-(1,1,2,2,3,3,3-heptafluoropropyl)-1-isoquinolinyl]methylene]-
CAS No:31181-05-2
MF:C14H9F7N4S
MW:398.30188536644
CID:322577
PubChem ID:4042376

Hydrazinecarbothioamide,2-[[5-(1,1,2,2,3,3,3-heptafluoropropyl)-1-isoquinolinyl]methylene]- Chemical and Physical Properties

Names and Identifiers

    • Hydrazinecarbothioamide,2-[[5-(1,1,2,2,3,3,3-heptafluoropropyl)-1-isoquinolinyl]methylene]-
    • [(Z)-[5-(1,1,2,2,3,3,3-heptafluoropropyl)isoquinolin-1-yl]methylideneamino]thiourea
    • CHEMBL1883210
    • 2-[[5-(Heptafluoropropyl)-1-isoquinolinyl]methylene]-hydrazinecarbothioamide
    • DTXSID20421713
    • SMR001821828
    • Hydrazinecarbothioamide, 2-[[5-(heptafluoropropyl)-1-isoquinolinyl]methylene]-
    • 31181-05-2
    • MLS003106944
    • Inchi: InChI=1S/C14H9F7N4S/c15-12(16,13(17,18)14(19,20)21)9-3-1-2-8-7(9)4-5-23-10(8)6-24-25-11(22)26/h1-6H,(H3,22,25,26)/b24-6+
    • InChI Key: IYJACKLHQZCAOV-GFXGDVFHSA-N
    • SMILES: NC(N/N=C/C1N=CC=C2C(C(C(C(F)(F)F)(F)F)(F)F)=CC=CC=12)=S

Computed Properties

  • Exact Mass: 398.04377
  • Monoisotopic Mass: 398.044
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 552
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 95.4A^2

Experimental Properties

  • Density: 1.55
  • Boiling Point: 432.9°Cat760mmHg
  • Flash Point: 215.6°C
  • Refractive Index: 1.543
  • PSA: 63.3

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